Cas no 1806868-33-6 (Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1806868-33-6
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4862173
• Update Time: 2025-06-08

Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-6(14)3-4-2-5(10)13-7(8(4)15)9(11)12/h2,9,15H,3H2,1H3
• InChI Key： FBGIEJFYKDEKAW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)F)=N1)O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate

Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806868-33-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate, identified by its CAS number 1806868-33-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a bromo group, a difluoromethyl group, and a hydroxyl group, along with an acetic ester moiety, serves as a crucial building block in the development of novel therapeutic agents.

The structural features of Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate make it particularly valuable in medicinal chemistry. The presence of the bromo group provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the difluoromethyl group is known to enhance the metabolic stability and binding affinity of drug candidates, making it a preferred moiety in drug design.

The hydroxyl and acetic ester groups in the molecule contribute to its reactivity and versatility. The hydroxyl group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding, while the acetic ester can be hydrolyzed to form a carboxylic acid, opening up further synthetic possibilities. These features make Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate an indispensable tool for chemists developing new pharmaceuticals.

Recent research has highlighted the importance of this compound in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to mimic natural substrates and interact effectively with the enzyme's active site. The specific substitution pattern in Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate allows for fine-tuning of these interactions, leading to the development of highly potent and selective inhibitors.

In addition to its role in kinase inhibitor synthesis, Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate has been utilized in the development of antiviral agents. The structural motifs present in this compound can be modified to target viral proteases and polymerases, thereby inhibiting viral replication. For instance, derivatives of this compound have shown promising activity against HIV and hepatitis C viruses. The ability to introduce diverse functional groups while maintaining the core pyridine structure makes it an attractive candidate for antiviral drug discovery.

The compound's utility extends beyond oncology and virology. It has been explored in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. The presence of polar functional groups enhances its solubility and permeability, making it suitable for CNS-targeted therapies. Researchers have investigated its potential as an intermediate in the synthesis of neurokinin-1 (NK1) receptor antagonists, which are being developed for the treatment of chemotherapy-induced nausea and vomiting.

The synthetic pathways involving Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate have also been optimized for scalability and efficiency. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to improve yields and reduce reaction times. These advancements have made it possible to produce large quantities of this intermediate for industrial applications without compromising on quality.

The safety profile of Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling protocols are established. These studies have demonstrated that when used under appropriate conditions, the compound exhibits low toxicity and minimal environmental impact.

In conclusion, Methyl 6-bromo-2-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS No. 1806868-33-6) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across various therapeutic areas. The ongoing research into its applications continues to expand its utility, reinforcing its importance in drug discovery and development.